4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%
Overview
Description
4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, also known as 4-Chloro-2-PPCP, is an organic compound with a molecular formula of C14H13ClNO2. It is a white or yellowish powder with a melting point of 149-150°C. 4-Chloro-2-PPCP has a variety of uses in scientific research, including its use as a reagent in synthesis and as a ligand in biochemical studies. It is also used in the production of pharmaceuticals and in the manufacture of dyes and pigments. In
Scientific Research Applications
4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%PCP is widely used in scientific research. It is used as a ligand in the study of protein-ligand interactions and as a reagent in the synthesis of organic compounds. It has also been used in the synthesis of pharmaceuticals, dyes, and pigments. In addition, 4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%PCP has been used to study the biochemical and physiological effects of drugs on the body.
Mechanism of Action
4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%PCP acts as an inhibitor of enzymes involved in the metabolism of drugs. It binds to the active sites of enzymes and prevents them from catalyzing the breakdown of drugs. This can lead to an increase in the bioavailability of the drug and a decrease in its metabolism.
Biochemical and Physiological Effects
4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%PCP has been shown to inhibit the activity of the enzymes cytochrome P450 2D6 (CYP2D6) and cytochrome P450 3A4 (CYP3A4). Inhibition of these enzymes can lead to increased bioavailability of drugs and decreased metabolism. 4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%PCP has also been shown to inhibit the activity of the enzyme carboxylesterase, which is involved in the metabolism of drugs. Inhibition of this enzyme can lead to an increase in the toxicity of drugs.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%PCP in lab experiments is that it is a relatively inexpensive reagent. It is also easy to synthesize and has a wide range of applications. However, there are some limitations to using 4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%PCP in lab experiments. It is sensitive to air and light, so it must be stored in an airtight container and protected from light. Additionally, it can be difficult to purify and can form insoluble precipitates when mixed with certain solvents.
Future Directions
There are many potential future directions for the use of 4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%PCP in scientific research. For example, it could be used to study the effects of drugs on different cell types and tissues, or to develop new drugs that are more effective and have fewer side effects. Additionally, it could be used to study the mechanism of action of drugs and to develop new therapeutic strategies for treating diseases. Finally, it could be used to develop new synthetic methods for the production of pharmaceuticals and other compounds.
Synthesis Methods
4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%PCP can be synthesized from 4-chlorobenzoyl chloride and pyrrolidin-3-one. The reaction is carried out in an inert atmosphere and at a temperature of 40-50°C. The reaction is catalyzed by an acid such as sulfuric acid, hydrochloric acid, or p-toluenesulfonic acid. The product is then purified by recrystallization from a suitable solvent such as ethanol, ethyl acetate, or methanol.
properties
IUPAC Name |
4-chloro-2-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO3/c19-14-6-7-15(18(22)23)16(11-14)12-4-3-5-13(10-12)17(21)20-8-1-2-9-20/h3-7,10-11H,1-2,8-9H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYLINSFZJGFCJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=C(C=CC(=C3)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10692112 |
Source
|
| Record name | 5-Chloro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10692112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid | |
CAS RN |
1261917-64-9 |
Source
|
| Record name | [1,1′-Biphenyl]-2-carboxylic acid, 5-chloro-3′-(1-pyrrolidinylcarbonyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261917-64-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10692112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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